2-[(2-fluorophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

• IUPAC Name: 2-(2-fluoroanilino)-7-methyl-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• InChI: InChI=1S/C16H11FN4OS/c1-9-6-7-12-10(8-9)14(22)21-16(19-12)23-15(20-21)18-13-5-3-2-4-11(13)17/h2-8H,1H3,(H,18,20)
• InChI Key: ZLYBHDIRULVIGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C3N(C2=O)N=C(S3)NC4=CC=CC=C4F
• Molecular Formula: C16H11FN4OS
• Molecular Weight: 326.4 g/mol

Description

The compound “2-[(2-fluorophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one” is a derivative of 1,3,4-thiadiazole. Many pharmaceutically important compounds possess 1,3,4-thiadiazoles as their heterocyclic moiety. They have shown many activities like anti-inflammatory, anticonvulsant, antimicrobial, anticancer, and antihypertensive.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives involves a one-pot three-component fusion reaction between chosen substrates of 1,3,4-thiadiazole-amines or 2-amino-benzothiazole, aldehydes, and active methylene compounds in ethanol solvent. This reaction gives an excellent yield of products (90–97%) in a swift reaction (25–30 min).

Molecular Structure Analysis

The molecular structure of 1,3,4-thiadiazole derivatives is characterized by strong aromaticity of the ring system, which leads to great in vivo stability. When different functional groups are attached to the nucleus, it may interact with biological receptors and produce an outstanding property.

Chemical Reactions Analysis

The chemical reactions involving 1,3,4-thiadiazole derivatives are generally associated with the heterocyclic moiety. The reactions are influenced by the strong aromaticity of the ring system and the functional groups attached to the nucleus.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,3,4-thiadiazole derivatives are influenced by the heterocyclic moiety and the functional groups attached to the nucleus. They exhibit a number of extremely interesting spectroscopic properties, including the dual fluorescence effect.

Scientific Research Applications

Green Synthesis

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Anti-Inflammatory Applications

. This suggests that this compound could potentially be used in the development of new anti-inflammatory drugs.

Anticonvulsant Applications

. This indicates that this compound could be explored for use in anticonvulsant medications.

Antimicrobial Applications

. This could make it useful in the development of new antimicrobial agents.

Anticancer Applications

. This suggests that this compound could potentially be used in cancer treatment research.

Antihypertensive Applications

. This indicates that this compound could be explored for use in antihypertensive medications.

Mechanism of Action

The mechanism of action of 1,3,4-thiadiazole derivatives is generally associated with their ability to disrupt processes related to DNA replication. This permits them to inhibit replication of both bacterial and cancer cells.

Safety and Hazards

The safety and hazards associated with 1,3,4-thiadiazole derivatives are generally related to their biological activities. They are known to possess a lack of toxicities for higher vertebrates, including humans.

Future Directions

The future directions for the research on 1,3,4-thiadiazole derivatives could involve exploring their potential in various fields of pharmaceuticals. Given their wide range of biological activities and interesting spectroscopic properties, these compounds hold promise for the development of new therapeutic agents.